Cas no 229003-19-4 (2-Thiophenecarboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester
• CAS No: 229003-19-4
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• MDL: MFCD05664172
• CID: 1003918
• PubChem ID: 603339
• Update Time: 2025-04-20

2-Thiophenecarboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(1,1-dimethylethyl)-, methyl ester
• Methyl 5-(2-methyl-2-propanyl)-2-thiophenecarboxylate
• METHYL 5-TERT-BUTYL-THIOPHENE-2-CARBOXYLATE
• 2-amino-5-tert-butyl-3-methoxycarbonylthiophene
• AGN-PC-00PLP6
• CTK3J6791
• KSC496O9D
• methyl 2-amino-5-t-butylthiophene 3-carboxylate
• methyl 5-tert-butyl-2-aminothiophene-3-carboxylate
• Methyl 5-tert-butyl-2-thiophenecarboxylate
• methyl 5-tert-butylthiophene-2-carboxylate
• SureCN3206449
• FS-1670
• 229003-19-4
• 5-tert-Butyl-thiophene-2-carboxylic acid methyl ester
• Methyl 5-(t-butyl)thiophene-2-carboxylate
• methyl5-(tert-butyl)thiophene-2-carboxylate
• Methyl 5-tert-butyl-2-thiophenecarboxylate #
• MFCD05664172
• AKOS006294450
• methyl 5-(tert-butyl)thiophene-2-carboxylate
• SCHEMBL668380

• MDL： MFCD05664172
• Inchi： 1S/C10H14O2S/c1-10(2,3)8-6-5-7(13-8)9(11)12-4/h5-6H,1-4H3
• InChI Key： ANYDHMWWSOJCQC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C(C)(C)C

Computed Properties

• Exact Mass: 198.07152
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3